Cas no 1160250-58-7 (4-(2-Methylbenzyl)oxybenzoyl Chloride)

• Product Name: 4-(2-Methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160250-58-7
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD12197943
• CID: 4682168
• Update Time: 2025-10-23

4-(2-Methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• 4-((2-Methylbenzyl)oxy)benzoyl chloride
• 4-[(2-methylphenyl)methoxy]benzoyl chloride
• BBL037108
• STL508791
• benzoyl chloride, 4-[(2-methylphenyl)methoxy]-
• 4-(2-Methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197943
• Inchi： 1S/C15H13ClO2/c1-11-4-2-3-5-13(11)10-18-14-8-6-12(7-9-14)15(16)17/h2-9H,10H2,1H3
• InChI Key： OXHBRXKBKOSTJS-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(2-Methylbenzyl)oxybenzoyl Chloride

Research Briefing on 4-(2-Methylbenzyl)oxybenzoyl Chloride (CAS: 1160250-58-7) in Chemical Biology and Pharmaceutical Applications

4-(2-Methylbenzyl)oxybenzoyl Chloride (CAS: 1160250-58-7) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its benzyl-protected benzoyl chloride moiety, serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique reactivity profile and ability to introduce specific functional groups into complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 4-(2-Methylbenzyl)oxybenzoyl Chloride as a key intermediate to introduce a crucial benzyl-protected phenolic group, which significantly improved the metabolic stability of the resulting inhibitors while maintaining their potency. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

In the field of chemical biology, recent work has explored the compound's use in activity-based protein profiling (ABPP) probes. A 2024 Nature Chemical Biology publication described its incorporation into covalent probes targeting serine hydrolases, where the reactive chloride group enabled selective labeling of enzyme active sites. This application provides researchers with powerful tools for target identification and validation in complex biological systems, particularly in oncology and neurodegenerative disease research.

The synthetic utility of 4-(2-Methylbenzyl)oxybenzoyl Chloride has been further demonstrated in continuous flow chemistry applications. A 2023 ACS Catalysis paper detailed its use in automated, multistep syntheses of complex pharmaceutical intermediates, where its stability under flow conditions and predictable reactivity enabled high-yielding transformations. This approach addresses key challenges in scaling up production of bioactive molecules while maintaining stringent quality control standards.

Recent safety and handling studies have provided updated guidelines for working with this compound. While it offers valuable synthetic utility, researchers should note its moisture sensitivity and potential for exothermic reactions with nucleophiles. Proper handling under inert atmosphere and controlled temperature conditions is recommended, as outlined in a 2024 Chemical Health & Safety publication.

Looking forward, the unique properties of 4-(2-Methylbenzyl)oxybenzoyl Chloride position it as a versatile tool in both drug discovery and chemical biology. Its applications span from traditional medicinal chemistry to cutting-edge proteomics research, making it a compound of continued interest in the pharmaceutical and biotechnology sectors. Future research directions may explore its use in novel bioconjugation strategies and as a building block for emerging therapeutic modalities such as targeted protein degraders.